Cas no 915765-74-1 (1,2,4-Benzotriazine, 7-bromo-3-methyl-)

1,2,4-Benzotriazine, 7-bromo-3-methyl- structure
915765-74-1 structure
Product Name:1,2,4-Benzotriazine, 7-bromo-3-methyl-
CAS No:915765-74-1
MF:C8H6BrN3
MW:224.057340145111
CID:4312683
PubChem ID:27089018
Update Time:2025-04-24

1,2,4-Benzotriazine, 7-bromo-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Benzotriazine, 7-bromo-3-methyl-
    • TQP0598
    • 915765-74-1
    • 7-bromo-3-methylbenzo[e][1,2,4]triazine
    • AKOS024385829
    • Inchi: 1S/C8H6BrN3/c1-5-10-7-3-2-6(9)4-8(7)12-11-5/h2-4H,1H3
    • InChI Key: PBMTZEAGHKWLOE-UHFFFAOYSA-N
    • SMILES: N1C2=CC(Br)=CC=C2N=C(C)N=1

Computed Properties

  • Exact Mass: 222.97451Da
  • Monoisotopic Mass: 222.97451Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.7Ų

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